Cas no 2138056-46-7 (4-fluoro-3-(5-iodo-1-methyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 4-fluoro-3-(5-iodo-1-methyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138056-46-7
• MF: C₈H₉FIN₅
• MW: 321.093436002731
• CID: 6109029
• PubChem ID: 165500148
• Update Time: 2025-06-15

4-fluoro-3-(5-iodo-1-methyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(5-iodo-1-methyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine
• EN300-1149945
• 2138056-46-7

• Inchi： 1S/C8H9FIN5/c1-14-7(10)4(3-12-14)6-5(9)8(11)15(2)13-6/h3H,11H2,1-2H3
• InChI Key： LQEMPHCEPVETHN-UHFFFAOYSA-N
• SMILES： IC1=C(C=NN1C)C1C(=C(N)N(C)N=1)F

Computed Properties

• Exact Mass: 320.98867g/mol
• Monoisotopic Mass: 320.98867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.7Ų

Additional information on 4-fluoro-3-(5-iodo-1-methyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 4-fluoro-3-(5-iodo-1-methyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2138056-46-7)

The compound 4-fluoro-3-(5-iodo-1-methyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2138056-46-7) is a highly specialized pyrazole derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the presence of fluorine and iodine substituents, make it a valuable intermediate for the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and GPCR modulators, which are hot topics in current pharmaceutical research.

One of the key reasons for the growing interest in 4-fluoro-3-(5-iodo-1-methyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine is its role in the development of next-generation therapeutics. With the rise of precision medicine and personalized treatment approaches, compounds like this are being explored for their ability to interact with specific molecular targets. The fluorine atom in the structure is known to enhance metabolic stability and bioavailability, while the iodine moiety offers opportunities for further functionalization, making it a versatile building block in drug design.

In recent years, the demand for heterocyclic compounds such as 4-fluoro-3-(5-iodo-1-methyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine has surged due to their relevance in addressing drug-resistant infections and chronic diseases. The compound's potential to serve as a scaffold for antimicrobial agents and anti-inflammatory drugs aligns with the global focus on combating emerging health challenges. Additionally, its application in cancer research is being investigated, as pyrazole derivatives have shown promise in modulating cell signaling pathways.

The synthesis and characterization of 4-fluoro-3-(5-iodo-1-methyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine involve advanced organic chemistry techniques, including cross-coupling reactions and halogenation processes. These methods are critical for ensuring the compound's purity and efficacy in subsequent applications. Researchers are also exploring its structure-activity relationships (SAR) to optimize its pharmacological properties, a topic frequently searched by professionals in the field.

From an industrial perspective, 4-fluoro-3-(5-iodo-1-methyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine is gaining traction as a high-value intermediate in the production of specialty chemicals. Its compatibility with green chemistry principles and sustainable synthesis methods is another area of interest, reflecting the broader shift toward environmentally friendly practices in the chemical industry. This aligns with the increasing consumer and regulatory demand for eco-friendly solutions.

In conclusion, 4-fluoro-3-(5-iodo-1-methyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2138056-46-7) represents a compelling example of how innovative chemical entities can drive progress in multiple scientific domains. Its multifaceted applications, from drug discovery to material science, underscore its importance in contemporary research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of bioactive molecules and therapeutic agents.